Cas no 854897-57-7 (2-Pyridinesulfonicacid, 5-amino-)

2-Pyridinesulfonicacid, 5-amino- structure
854897-57-7 structure
Product Name:2-Pyridinesulfonicacid, 5-amino-
CAS No:854897-57-7
MF:C5H6N2O3S
MW:174.177739620209
CID:717343
Update Time:2026-04-29

2-Pyridinesulfonicacid, 5-amino- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinesulfonicacid, 5-amino-
    • 5-Aminopyridine-2-sulfonic acid
    • 2-Pyridinesulfonicacid,5-amino
    • 5-amino-2-pyridinesulfonic acid

Computed Properties

  • Exact Mass: 174.01000
  • Monoisotopic Mass: 174.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • PSA: 101.66000
  • LogP: 1.57250

2-Pyridinesulfonicacid, 5-amino- Related Literature

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